Cas no 69389-13-5 (1-(4,5-dimethyl-1,3-thiazol-2-yl)piperazine)

• Product Name: 1-(4,5-dimethyl-1,3-thiazol-2-yl)piperazine
• CAS No: 69389-13-5
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 500600
• PubChem ID: 19915765
• Update Time: 2025-04-19

1-(4,5-dimethyl-1,3-thiazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-(piperazin-1-yl)thiazole
• 1-(4,5-Dimethyl-2-thiazolyl)piperazine
• 1-(4,5-Dimethyl-2-thiazolyl)-piperazine
• 4,5-dimethyl-2-piperazin-1-yl-1,3-thiazole
• Piperazine,1-(4,5-dimethyl-2-thiazolyl)-
• 1-(4,5-dimethyl-1,3-thiazol-2-yl)piperazine
• 1-(4,5-dimethylthiazol-2-yl)piperazine
• 1-(4,5-dimethyl-thiazol-2-yl)-piperazine
• AG-G-69933
• ANW-63619
• CTK5C9647
• SureCN2825385
• SCHEMBL2825385
• DTXSID10601289
• XFKCBYOBDPYRRI-UHFFFAOYSA-N
• CS-0454978
• EN300-117449
• AKOS011051651
• Z871786572
• 69389-13-5
• 1-(dimethyl-1,3-thiazol-2-yl)piperazine

• Inchi： 1S/C9H15N3S/c1-7-8(2)13-9(11-7)12-5-3-10-4-6-12/h10H,3-6H2,1-2H3
• InChI Key： XFKCBYOBDPYRRI-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 197.09885
• Monoisotopic Mass: 197.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.14
• Boiling Point: 333.5°C at 760 mmHg
• Flash Point: 155.5°C
• Refractive Index: 1.559
• PSA: 28.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines